Cas no 1145-15-9 (5-(3,4-dimethoxyphenyl)pentanoic acid)

5-(3,4-dimethoxyphenyl)pentanoic acid Properties

Names and Identifiers

• Benzenepentanoic acid,3,4-dimethoxy-
• 5-(3,4-dimethoxyphenyl)pentanoic acid
• 5-(3,4-Dimethoxyphenyl)valeriansaeure
• 5-(3,4-Dimethoxy-phenyl)-valeriansaeure
• 5-(3,4-dimethoxy-phenyl)-valeric acid
• AC1Q5W3R
• AR-1G5133
• CTK4A8774
• NSC46662
• SureCN7095615
• AKOS005878418
• SCHEMBL7095615
• 5-(3,4-dimethoxyphenyl)pentanoicacid
• DTXSID30286613
• 1145-15-9
• Benzenepentanoic acid, 3,4-dimethoxy-
• PIVDEYCOOAOYEI-UHFFFAOYSA-N
• NSC-46662
• EN300-352308
• Z361415540
• CS-0247003
• BAA14515
• +Expand

• MDL： MFCD02169623
• InChIKey： PIVDEYCOOAOYEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O4/c1-16-11-8-7-10(9-12(11)17-2)5-3-4-6-13(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
• SMILES： OC(CCCCC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 238.12054
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 238.12050905g/mol
• Heavy Atom Count: 17
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76